Cas no 2172320-31-7 (tert-butyl 4-(2,5-dimethylphenyl)pyrrolidine-3-carboxylate)

• Product Name: tert-butyl 4-(2,5-dimethylphenyl)pyrrolidine-3-carboxylate
• CAS No: 2172320-31-7
• MF: C₁₇H₂₅NO₂
• MW: 275.38590502739
• CID: 5943204
• PubChem ID: 165531179
• Update Time: 2025-10-29

tert-butyl 4-(2,5-dimethylphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2,5-dimethylphenyl)pyrrolidine-3-carboxylate
• 2172320-31-7
• EN300-1453934

• Inchi： 1S/C17H25NO2/c1-11-6-7-12(2)13(8-11)14-9-18-10-15(14)16(19)20-17(3,4)5/h6-8,14-15,18H,9-10H2,1-5H3
• InChI Key： NWXBHKDFGNERTE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CNCC1C1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 275.188529040g/mol
• Monoisotopic Mass: 275.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 4-(2,5-dimethylphenyl)pyrrolidine-3-carboxylate

Introduction to Tert-butyl 4-(2,5-dimethylphenyl)pyrrolidine-3-carboxylate (CAS No. 2172320-31-7)

Tert-butyl 4-(2,5-dimethylphenyl)pyrrolidine-3-carboxylate, a compound with the chemical formula C₁₃H₁₇NO₂, is a derivative of pyrrolidine that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound is characterized by a tert-butyl group attached to the carboxylate moiety of a pyrrolidine ring, which is further substituted with a 4-(2,5-dimethylphenyl) group. The presence of these specific substituents imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The CAS number 2172320-31-7 uniquely identifies this compound in scientific literature and databases, facilitating its accurate referencing in research papers, patents, and regulatory submissions. The molecular structure of Tert-butyl 4-(2,5-dimethylphenyl)pyrrolidine-3-carboxylate consists of a pyrrolidine core, which is a six-membered heterocyclic compound containing one nitrogen atom. This nitrogen atom is spиров bonded to two carbon atoms and one hydrogen atom, while the remaining carbon atoms are single-bonded to hydrogen or other substituents. The tert-butyl group at the 3-position of the pyrrolidine ring enhances the compound's lipophilicity, which can be advantageous for membrane permeability and oral bioavailability.

The 4-(2,5-dimethylphenyl) substituent introduces a rigid aromatic system into the molecule, which can influence its interactions with biological targets. This part of the structure resembles benzene rings with two methyl groups at the 2- and 5-positions, providing additional steric hindrance and electronic effects that can modulate the compound's pharmacological properties. The combination of these structural features makes Tert-butyl 4-(2,5-dimethylphenyl)pyrrolidine-3-carboxylate a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their potential applications in medicinal chemistry. Pyrrolidine derivatives have been extensively studied due to their diverse biological activities, including antimicrobial, anti-inflammatory, and analgesic effects. The structural motif of Tert-butyl 4-(2,5-dimethylphenyl)pyrrolidine-3-carboxylate aligns well with this trend, as it combines elements known to enhance binding affinity and selectivity towards biological targets.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The presence of both a carboxylate group and an aromatic ring provides multiple points for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. For instance, the carboxylate group can be used to form esters or amides, while the aromatic ring can undergo various coupling reactions to introduce additional pharmacological moieties.

Recent studies have begun to elucidate the biological profile of Tert-butyl 4-(2,5-dimethylphenyl)pyrrolidine-3-carboxylate by evaluating its interactions with various enzymes and receptors. Preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. This finding is particularly intriguing given the increasing demand for drugs that target inflammation without causing significant side effects. The tert-butyl group may play a crucial role in modulating enzyme-substrate interactions by influencing both steric fit and electronic complementarity.

The 2,5-dimethylphenyl moiety has also been shown to enhance binding affinity in several drug candidates. By providing a rigid aromatic scaffold with specific electronic properties, this substituent can improve interactions with biological targets such as protein kinases or G-protein coupled receptors (GPCRs). These types of interactions are critical for developing drugs that can modulate signaling pathways involved in diseases such as cancer, neurodegenerative disorders, and cardiovascular conditions.

From a synthetic chemistry perspective, Tert-butyl 4-(2,5-dimethylphenyl)pyrrolidine-3-carboxylate represents an excellent example of how structural modifications can lead to novel bioactive molecules. The synthesis of this compound involves multi-step reactions that showcase advanced techniques in organic chemistry. Key steps include the formation of the pyrrolidine ring through cyclization reactions followed by functionalization at the 3-position with a tert-butyl ester. The introduction of the 4-(2,5-dimethylphenyl) group typically involves palladium-catalyzed cross-coupling reactions such as Suzuki or Heck couplings.

The development of efficient synthetic routes is essential for producing Tert-butyl 4-(2,5-dimethylphenyl)pyrrolidine-3-carboxylate on a scalable basis. This is particularly important for preclinical studies and subsequent clinical trials where large quantities of high-purity material are required. Advances in catalytic methods and green chemistry principles have enabled more sustainable synthesis strategies without compromising yield or purity.

In conclusion, Tert-butyl 4-(2,5-dimethylphenyl)pyrrolidine-3-carboxylate (CAS No. 2172320-31-7) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing new drugs targeting various diseases. Ongoing studies are aimed at further characterizing its biological activities and optimizing its synthetic pathways for future therapeutic applications.